Cas no 2229416-58-2 (1-(1,3-dimethyl-1H-pyrazol-4-yl)cyclobutylmethanol)

• Product Name: 1-(1,3-dimethyl-1H-pyrazol-4-yl)cyclobutylmethanol
• CAS No: 2229416-58-2
• MF: C₁₀H₁₆N₂O
• MW: 180.246842384338
• CID: 5924148
• PubChem ID: 165662013
• Update Time: 2025-06-28

1-(1,3-dimethyl-1H-pyrazol-4-yl)cyclobutylmethanol Chemical and Physical Properties

Names and Identifiers

• 1-(1,3-dimethyl-1H-pyrazol-4-yl)cyclobutylmethanol
• EN300-1999258
• 2229416-58-2
• [1-(1,3-dimethyl-1H-pyrazol-4-yl)cyclobutyl]methanol

• Inchi： 1S/C10H16N2O/c1-8-9(6-12(2)11-8)10(7-13)4-3-5-10/h6,13H,3-5,7H2,1-2H3
• InChI Key： DAZFRLWHFIPWAA-UHFFFAOYSA-N
• SMILES： OCC1(C2=CN(C)N=C2C)CCC1

Computed Properties

• Exact Mass: 180.126263138g/mol
• Monoisotopic Mass: 180.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 38Ų

Additional information on 1-(1,3-dimethyl-1H-pyrazol-4-yl)cyclobutylmethanol

1-(1,3-dimethyl-1H-pyrazol-4-yl)cyclobutylmethanol: A Comprehensive Overview

1-(1,3-dimethyl-1H-pyrazol-4-yl)cyclobutylmethanol (CAS No. 2229416-58-2) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. This article aims to provide a comprehensive overview of 1-(1,3-dimethyl-1H-pyrazol-4-yl)cyclobutylmethanol, including its chemical properties, synthesis methods, biological activities, and recent research developments.

Chemical Properties

1-(1,3-dimethyl-1H-pyrazol-4-yl)cyclobutylmethanol is a cyclic compound with a molecular formula of C₁₂H₁₈N₂O and a molecular weight of 206.28 g/mol. The compound features a cyclobutyl ring attached to a methanol group and a 1,3-dimethylpyrazole moiety. The presence of the methanol group and the pyrazole ring imparts unique chemical and physical properties to the molecule. The compound is generally stable under standard laboratory conditions but may require careful handling to avoid degradation or contamination.

Synthesis Methods

The synthesis of 1-(1,3-dimethyl-1H-pyrazol-4-yl)cyclobutylmethanol has been reported in several studies. One common approach involves the reaction of 4-bromomethylcyclobutane with 1,3-dimethylpyrazole in the presence of a suitable base. This method typically yields high purity products with good yields. Another synthetic route involves the use of transition metal-catalyzed cross-coupling reactions, such as Suzuki or Stille coupling, which can provide access to this compound with high efficiency and selectivity.

Biological Activities

1-(1,3-dimethyl-1H-pyrazol-4-yl)cyclobutylmethanol has been investigated for its potential biological activities in various preclinical studies. One notable area of research is its anti-inflammatory properties. Studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. Additionally, it has demonstrated potential as an antioxidant agent, capable of scavenging free radicals and protecting cells from oxidative stress.

In the context of neurodegenerative diseases, 1-(1,3-dimethyl-1H-pyrazol-4-yl)cyclobutylmethanol has shown promise in reducing neuroinflammation and improving cognitive function in animal models of Alzheimer's disease. These findings suggest that this compound may have therapeutic potential for treating neurodegenerative disorders characterized by chronic inflammation.

Clinical Applications and Research Developments

The potential clinical applications of 1-(1,3-dimethyl-1H-pyrazol-4-yl)cyclobutylmethanol are currently being explored in various preclinical and early-stage clinical trials. Recent studies have focused on its use as an anti-inflammatory agent for conditions such as rheumatoid arthritis and inflammatory bowel disease (IBD). Preliminary results from these trials have been encouraging, with the compound demonstrating significant anti-inflammatory effects without major side effects.

In addition to its anti-inflammatory properties, there is growing interest in the use of 1-(1,3-dimethyl-1H-pyrazol-4-yl)cyclobutylmethanol for treating metabolic disorders such as diabetes and obesity. Preclinical studies have shown that this compound can improve insulin sensitivity and reduce adipose tissue inflammation, suggesting its potential as a novel therapeutic agent for these conditions.

Conclusion

In conclusion, 1-(1,3-dimethyl-1H-pyrazol-4-yl)cyclobutylmethanol (CAS No. 2229416-58-2) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and biological activities make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical science. As more studies are conducted to elucidate its mechanisms of action and clinical efficacy, it is likely that this compound will play an increasingly important role in the treatment of various diseases.